Cas no 1956306-17-4 (benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate)

• Product Name: benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
• CAS No: 1956306-17-4
• MF: C₁₆H₂₃NO₇S
• MW: 373.421324014664
• MDL: MFCD28991973
• CID: 4633099
• Update Time: 2025-06-11

benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4,4-Dimethoxy-3-((Methylsulfonyl)Oxy)Piperidine-1-Carboxylate(WXC02055)
• BENZYL 4,4-DIMETHOXY-3-((METHYLSULFONYL)OXY)PIPERIDINE-1-CARBOXYLATE
• 1-Piperidinecarboxylic acid, 4,4-dimethoxy-3-[(methylsulfonyl)oxy]-, phenylmethyl ester
• benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate

• MDL： MFCD28991973
• Inchi： 1S/C16H23NO7S/c1-21-16(22-2)9-10-17(11-14(16)24-25(3,19)20)15(18)23-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3
• InChI Key： DXPWJSDJWRMRPQ-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(OC)(OC)C(OS(C)(=O)=O)C1

Additional information on benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate

Introduction to Benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate (CAS No. 1956306-17-4)

Benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 1956306-17-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of multiple functional groups such as benzyl, dimethoxy, and methylsulfonyloxy substituents on a piperidine backbone, contribute to its unique chemical properties and biological activities.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. In the case of Benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate, the modifications to the piperidine core include the introduction of dimethoxy groups at the 4-position and a methylsulfonyl group at the 3-position. These modifications not only influence the electronic properties of the molecule but also play a crucial role in its interactions with biological targets.

Recent studies have highlighted the importance of such structurally complex molecules in the development of novel therapeutic agents. The benzyl group, for instance, often serves as a protecting group or is incorporated to improve pharmacokinetic properties. The dimethoxy substituents are known to enhance lipophilicity, which can be critical for crossing biological membranes. Meanwhile, the methylsulfonyl group is frequently used in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding.

The synthesis of Benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, making this compound more accessible for further investigation. The synthesis typically begins with the functionalization of a piperidine precursor, followed by sequential introduction of the dimethoxy and methylsulfonyl groups.

In terms of biological activity, Benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate has shown promise in several preclinical studies. Its structural motifs suggest potential interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. For instance, the methylsulfonyl group has been shown to interact with serine/threonine proteases, which are key players in many disease pathways.

One area where this compound has drawn significant interest is in the development of treatments for neurological disorders. Piperidine derivatives are known to cross the blood-brain barrier effectively, making them suitable candidates for central nervous system (CNS) drugs. The specific modifications in Benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate may confer enhanced binding affinity or selectivity for CNS-related targets.

The compound's potential also extends to anti-inflammatory applications. Methylsulfonyl groups are often associated with anti-inflammatory properties due to their ability to modulate inflammatory cytokine production and inhibit certain enzymatic pathways. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.

Evaluation of Benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate in cellular and animal models has provided valuable insights into its pharmacological profile. Initial studies indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential as a lead compound for further optimization. Additionally, preliminary toxicity studies have shown that it is well-tolerated at tested doses, although more comprehensive safety assessments are warranted.

The future direction of research on Benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate includes exploring its mechanism of action in greater detail and identifying new therapeutic applications. Advances in computational chemistry and structure-based drug design may accelerate this process by allowing researchers to predict interactions with biological targets more accurately.

In conclusion, Benzyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate (CAS No. 1956306-17-4) represents a promising candidate for pharmaceutical development due to its unique structural features and demonstrated biological activity. Its potential applications span multiple therapeutic areas, including neurological disorders and inflammation-related conditions. Continued research efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical application.